7-[(E)-2-cyclohexyl-2-phenylethenyl]-4-(4-methylphenyl)-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]indole

• Molecular Formula: C32H35N
• Molecular Weight: 433.6 g/mol
• IUPAC Name: 7-[(E)-2-cyclohexyl-2-phenylethenyl]-4-(4-methylphenyl)-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]indole
• InChI: InChI=1S/C32H35N/c1-23-15-18-27(19-16-23)33-31-14-8-13-28(31)30-22-24(17-20-32(30)33)21-29(25-9-4-2-5-10-25)26-11-6-3-7-12-26/h2,4-5,9-10,15-22,26,28,31H,3,6-8,11-14H2,1H3/b29-21-
• InChI Key: IEVZQBCSISXWBD-ANYBSYGZSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)N2C3CCCC3C4=C2C=CC(=C4)/C=C(\C5CCCCC5)/C6=CC=CC=C6
• Canonical SMILES: CC1=CC=C(C=C1)N2C3CCCC3C4=C2C=CC(=C4)C=C(C5CCCCC5)C6=CC=CC=C6

Description

This compound is a cyclopenta[b]indole derivative characterized by a tetracyclic framework with distinct substituents: a 4-methylphenyl group at the 4-position and an (E)-2-cyclohexyl-2-phenylethenyl moiety at the 7-position. Its molecular complexity arises from the fusion of a cyclopentane ring to the indole core, creating a rigid, polycyclic structure. The stereoelectronic properties of the cyclohexyl and phenylethenyl groups likely influence its conformational stability, solubility, and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-[(E)-2-cyclohexyl-2-phenylethenyl]-4-(4-methylphenyl)-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]indole involves multiple steps, including the formation of the cyclopenta[b]indole core and the subsequent addition of the cyclohexyl and phenylethenyl groups. The reaction conditions typically involve the use of strong acids or bases, high temperatures, and specific catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include continuous flow reactors, automated systems, and stringent quality control measures to produce the compound on a commercial scale .

Chemical Reactions Analysis

Types of Reactions

7-[(E)-2-cyclohexyl-2-phenylethenyl]-4-(4-methylphenyl)-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]indole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen gas, strong acids, bases, and specific catalysts. The reaction conditions may vary depending on the desired product and the specific reaction being performed .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, while reduction may produce reduced forms of the compound .

Scientific Research Applications

7-[(E)-2-cyclohexyl-2-phenylethenyl]-4-(4-methylphenyl)-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]indole has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activity and interactions with biological systems.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of advanced materials and as a component in various industrial processes.

Mechanism of Action

The mechanism of action of 7-[(E)-2-cyclohexyl-2-phenylethenyl]-4-(4-methylphenyl)-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]indole involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Structural Analogues in Cyclopenta[b]indole Family

The provided evidence highlights cyclopenta[b]indole derivatives with varying substituents. A key comparator is 1,2,3,4-tetrahydro-2-(4-methoxyphenyl)-cyclopenta[b]indole (CAS 116526-33-1, C₁₈H₁₇NO) . The substitution at the 2-position (4-methoxyphenyl) contrasts with the target compound’s 4-methylphenyl and 7-cyclohexyl-phenylethenyl groups.

Table 1: Substituent Comparison

Compound	Substituents	Molecular Weight	Key Features
Target Compound	4-(4-methylphenyl), 7-[(E)-2-cyclohexyl-2-phenylethenyl]	439.61 g/mol*	Bulky, lipophilic substituents; potential for π-π stacking and steric hindrance
1,2,3,4-Tetrahydro-2-(4-methoxyphenyl)	2-(4-methoxyphenyl)	263.33 g/mol	Smaller substituent; methoxy group enhances polarity and H-bonding capacity
SB225:197243-2 (Legislative Analogs)	N-substituted indoles (e.g., alkyl, cycloalkylmethyl, morpholinyl derivatives)	Variable	Broad substitution patterns; legislative focus on psychoactive potential

*Calculated molecular weight based on formula C₃₂H₃₃N.

Crystallographic and Computational Insights

While direct data on the target compound’s crystal structure are absent, SHELX and ORTEP tools (–2) are standard for analyzing such molecules. The cyclohexyl group’s steric bulk may influence packing efficiency, while the phenylethenyl moiety could promote π-π interactions in the solid state .

Biological Activity

7-[(E)-2-cyclohexyl-2-phenylethenyl]-4-(4-methylphenyl)-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]indole is a complex organic compound notable for its unique structure and potential biological activities. This compound has garnered attention in various fields, particularly in medicinal chemistry and pharmacology, due to its diverse interactions with biological systems.

Property	Value
Molecular Formula	C32H35N
Molecular Weight	433.6 g/mol
IUPAC Name	7-[(E)-2-cyclohexyl-2-phenylethenyl]-4-(4-methylphenyl)-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]indole
InChI	InChI=1S/C32H35N/c1-23...
InChI Key	IEVZQBCSISXWBD-ANYBSYGZSA-N

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets within the body. It is hypothesized that it may modulate receptor activity or enzyme function, leading to various physiological effects. The exact mechanisms remain under investigation, but preliminary studies suggest potential pathways involving:

• Receptor Binding: Interactions with neurotransmitter receptors or other signaling pathways.
• Enzyme Modulation: Inhibition or activation of key enzymes involved in metabolic processes.

Research Findings

Recent studies have explored the compound's effects on cancer cell lines and other biological systems. For instance:

• Antiproliferative Effects: In vitro studies indicate that the compound may inhibit the proliferation of various cancer cell lines by inducing apoptosis or cell cycle arrest.
• Cytotoxicity: Preliminary data suggest that it exhibits cytotoxic properties against specific tumor types, potentially through the modulation of signaling pathways such as PI3K/Akt.

Case Study 1: Cancer Cell Lines

A study published in a peer-reviewed journal investigated the effects of this compound on prostate (PC-3) and breast (MCF-7) cancer cell lines. The findings revealed that treatment with the compound resulted in:

• Cell Cycle Arrest: Significant induction of G0/G1 phase arrest.
• Increased Apoptosis: Enhanced apoptotic markers were observed post-treatment.

Case Study 2: Neuroprotective Effects

Another study evaluated the neuroprotective potential of the compound against excitotoxicity induced by quinolinic acid. Results indicated that:

• Reduction in Neuroinflammation: The compound significantly decreased levels of pro-inflammatory cytokines.
• Improved Behavioral Outcomes: Treated animals exhibited better motor function compared to controls.

Comparative Analysis with Similar Compounds

To contextualize the biological activity of this compound, it is beneficial to compare it with similar structures known for their pharmacological properties.

Compound	Biological Activity
7-(2,2-Diphenylethenyl)-1,2,3,3a,4,8b-hexahydro-4-(4-methylphenyl)-cyclopenta[b]indole	Anticancer and anti-inflammatory
7-(2,2-Diphenylvinyl)-4-(p-tolyl)-1,2,3,3a,4,8b-hexahydrocyclopenta[b]indole	Neuroprotective and antioxidant

Unique Features

The unique structural characteristics of 7-[(E)-2-cyclohexyl-2-phenylethenyl]-4-(4-methylphenyl)-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]indole allow for a diverse range of chemical reactions and biological interactions. This versatility makes it a valuable candidate for further research and development in therapeutic applications.